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Compound of Interest

Compound Name: Cerium molybdate

Cat. No.: B12645770 Get Quote

Essential Safety and Logistical Information for Researchers

Cerium molybdate (Ce₂(MoO₄)₃) is a chemical compound utilized in various research and

development applications. While not classified as a combustible substance, proper handling

and disposal are crucial to ensure personnel safety and environmental protection. This guide

provides detailed procedures for the safe disposal of cerium molybdate in a laboratory setting,

adhering to standard safety protocols and regulatory considerations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle cerium molybdate with

appropriate personal protective equipment (PPE). This compound may cause damage to

organs through prolonged or repeated exposure.[1] Standard laboratory practice dictates the

use of safety glasses or goggles, chemical-resistant gloves, and a lab coat. In situations where

dust may be generated, a NIOSH-approved respirator is recommended to prevent inhalation.[2]

In the event of a spill, the primary objective is to clean the area without creating airborne dust.

Use dry cleanup methods such as gently sweeping or using a vacuum equipped with a HEPA

filter.[3] The collected material should be placed in a clearly labeled, sealed container for

disposal. Avoid contact with skin and eyes.[3]
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The following table summarizes key quantitative data for cerium molybdate, providing a quick

reference for safety and handling.

Property Value Source

Chemical Formula Ce₂(MoO₄)₃ N/A

CAS Number 13454-70-1 [3]

Melting Point 973 °C / 1783.4 °F [2]

Solubility Insoluble in water [2][4]

OSHA PEL (TWA) 10 mg/m³ [2]

ACGIH TLV (TWA) 0.5 mg/m³ [2]

NIOSH REL (TWA) 3 mg/m³ [2]

Operational Plan for Disposal
The disposal of cerium molybdate is governed by federal, state, and local regulations for

hazardous waste. In the United States, the Environmental Protection Agency (EPA) regulates

hazardous waste under the Resource Conservation and Recovery Act (RCRA). As a solid,

insoluble metal compound, cerium molybdate waste must be treated as hazardous until

proven otherwise.

Experimental Protocol: Waste Characterization
For waste streams containing cerium molybdate where the composition is not fully known, a

waste characterization must be performed. This typically involves the Toxicity Characteristic

Leaching Procedure (TCLP).

Objective: To determine if the waste leaches hazardous constituents at concentrations

exceeding regulatory limits.

Methodology (Based on EPA Method 1311 - TCLP):

A representative sample of the solid waste is obtained.
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The pH of the sample is determined to select the appropriate extraction fluid.

The solid sample is mixed with an extraction fluid (typically an acetic acid/sodium hydroxide

solution) at a 20:1 liquid-to-solid ratio.[5]

The mixture is agitated in a sealed vessel for 18 hours to simulate landfill leaching.[3][5]

The mixture is then filtered through a 0.6–0.8 µm glass fiber filter to separate the liquid

extract (leachate) from the solid waste.

The leachate is then analyzed to determine the concentration of cerium, molybdenum, and

any other potential contaminants of concern.

The results are compared to the regulatory limits set by the EPA to determine if the waste is

characteristically hazardous.

Step-by-Step Disposal Procedure
The following procedure outlines the steps for the proper disposal of cerium molybdate waste

from a laboratory setting.

1. Waste Identification and Segregation:

Identify the waste as solid cerium molybdate or materials contaminated with cerium
molybdate (e.g., contaminated gloves, weigh boats, paper towels).
Segregate cerium molybdate waste from other waste streams, such as liquid, halogenated,
or non-hazardous waste, to prevent dangerous reactions.[6]

2. Containerization:

Place the solid cerium molybdate waste into a designated, leak-proof container that is
compatible with the chemical. A high-density polyethylene (HDPE) container with a screw-top
lid is recommended.
Ensure the container is in good condition, with no cracks or defects.
Do not overfill the container; leave at least 10% headspace to allow for expansion.

3. Labeling:
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Label the waste container clearly and accurately as soon as the first particle of waste is
added.
The label should include:
The words "Hazardous Waste"
The full chemical name: "Cerium Molybdate"
The specific hazard characteristics (e.g., "Toxic")
The date accumulation started.
The name and contact information of the generating researcher or lab.

4. Storage (in a Satellite Accumulation Area - SAA):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
within the laboratory.
The SAA must be at or near the point of generation and under the control of the operator of
the process generating the waste.
Ensure the storage area is away from incompatible materials.

5. Arranging for Disposal:

Once the container is full, or if waste generation is complete, arrange for pickup by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.
Do not attempt to dispose of cerium molybdate down the drain or in the regular trash.[2]
Follow your institution's specific procedures for requesting a hazardous waste pickup. This
may involve an online form or a direct call to the EHS office.

6. Record Keeping:

Maintain a log of the hazardous waste generated, including the chemical name, quantity, and
date of disposal request. This is part of the "cradle to grave" tracking system for hazardous
waste.

Visualization of the Disposal Workflow
The following diagram illustrates the logical flow of the cerium molybdate disposal process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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